1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(4-chlorobenzenesulfonyl)propan-1-one

• IUPAC Name: 1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(4-chlorophenyl)sulfonylpropan-1-one
• InChI: InChI=1S/C20H20ClN3O3S2/c21-15-5-7-16(8-6-15)29(26,27)14-9-19(25)23-10-12-24(13-11-23)20-22-17-3-1-2-4-18(17)28-20/h1-8H,9-14H2
• InChI Key: CLEKCAUPDGEVCW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=CC=CC=C3S2)C(=O)CCS(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H20ClN3O3S2
• Molecular Weight: 450.0 g/mol

Description

The compound is a derivative of benzothiazole, which is a heterocyclic compound. Benzothiazoles are known for their wide range of biological activities. The compound also contains a piperazine ring, which is a common feature in many pharmaceutical drugs.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzothiazole ring, a piperazine ring, and a chlorobenzenesulfonyl group. These functional groups could potentially influence the compound’s reactivity and biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzothiazole and piperazine rings could impact the compound’s solubility, melting point, and boiling point.

Scientific Research Applications

Anticonvulsant Properties

. Researchers have explored its effects on neuronal excitability and seizure control. Further studies are needed to elucidate its mechanism of action and potential therapeutic applications.

Mechanism of Action

Target of Action

It’s known that similar compounds, such as 3-(piperazin-1-yl)-1,2-benzothiazole derivatives, act as dopamine and serotonin antagonists . These targets play a crucial role in regulating mood and behavior.

Mode of Action

Based on its structural similarity to other benzothiazole and piperazine derivatives, it’s plausible that it interacts with its targets (potentially dopamine and serotonin receptors) to modulate their activity .

Biochemical Pathways

If it indeed acts as a dopamine and serotonin antagonist, it could influence pathways related to mood regulation, including the dopaminergic and serotonergic pathways .

Pharmacokinetics

It’s noted that similar compounds were evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5), which assesses the chemical properties that influence a drug’s pharmacokinetics .

Result of Action

Similar compounds have been found to exhibit antibacterial activity , suggesting that this compound may also have antimicrobial effects.

Future Directions

Future research could involve synthesizing this compound and studying its physical and chemical properties, reactivity, and potential biological activity. This could provide valuable information about the compound’s potential uses.